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Introduction

Ether amines have emerged as a significant class of cationic collectors in the field of mineral
processing, demonstrating high efficiency and selectivity in various flotation applications.
Characterized by the presence of an ether linkage and an amine group, their unique chemical
structure (R-O-(CHz)3-NH3) allows for effective interaction with mineral surfaces, rendering
them hydrophobic for attachment to air bubbles.[1][2] This document provides detailed
application notes and experimental protocols for the use of ether amines as flotation agents,
with a focus on their application in the beneficiation of iron ores, silicates, and phosphate ores.
Ether amines are noted for their higher solubility in pulp, strong collecting power, and frothing
capabilities compared to other cationic collectors like fatty amines.[1][2]

Data Presentation: Performance of Ether Amine
Collectors

The following tables summarize quantitative data on the performance of various ether amine
collectors in the flotation of different minerals.

Table 1: Reverse Flotation of Iron Ore (Silica Gangue)
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Ether Concent .
. Collecto Iron Silica in
Amine Depress rate Referen
r Pulp pH Recover Concent
Collecto ant Grade ce
Dosage y (%) rate (%)
r (% Fe)
Flotigam Starch
40 glt 10.5 65.6 84.2 4.1 [3]
EDAB (300 git)
Flotigam Starch
80 gt 10.5 61.1 90.2 10.3 [3]
EDAB (300 g/t)
Flotigam
Starch 50 g/t 95-105 - ~89.0 ~1.6 [1]
EDA
Lilaflot 15¢g/t+5 10.3-
Starch 67.63 91.16 <1.3 [4][5]
821M g/t 10.5
Ether
~ Starch
Monoami 20 mg/L 9.0 >62.0 ~70.0 - [6]
(1000 g/t)
ne
Ether Starch
30mg/L 9.0 >62.0 ~65.0 - [6]

Diamine (1000 g/t)

Table 2: Flotation of Silicate Minerals
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Ether Collector Mineral
Mineral Amine Dosage Pulp pH Recovery Reference
Collector (mgldm?) (%)
Flotigam®
Quartz 30 10 97.1 [2]
EDA
o Flotigam®
Biotite 30 10 63.8 [2]
EDA
) Flotigam®
Phlogopite 30 10 46.3 [2]
EDA
Phlogopite Ether Amine 100 10 >85.0 [2]
Ether
Quartz ) 10 mg/L 9 97.7 [6]
Monoamine
Ether
Quartz o 30 mg/L 9 95.9 [6]
Diamine

Table 3: Reverse Flotation of Phosphate Ore (Silica Gangue)

Ether Collecto
. P20s P20s
Ore Amine Depress r Referen
Pulp pH Grade Recover
Type Collecto ant Dosage ce
(%) y (%)
r (kglt)
o 92.1
] Cationic
Sediment ] (Quartz
Amine STPP 1.0 7 31.5 [7118]
ary Recovery
(605G83)
)
Sediment  Cationic
STPP - Neutral - - [9]

ary Amine

Experimental Protocols
Protocol 1: Reverse Cationic Flotation of Iron Ore
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This protocol describes a typical laboratory procedure for the removal of silica gangue from iron
ore using an ether amine collector.

1. Ore Preparation:

e Crush and grind the iron ore to a target particle size, typically with 80% passing 150
micrometers.

o Prepare a representative sample of the ground ore (e.g., 1000 g).

2. Pulp Preparation:

e Place the ground ore sample into a laboratory flotation cell (e.g., Denver-type).

» Add tap water to achieve a pulp density of 40-50% solids by weight.[3][10]

o Agitate the pulp at a constant speed (e.g., 1000 rpm) for approximately 3 minutes to ensure
proper dispersion.[3]

3. Depression of Iron Minerals:

o Prepare a solution of a depressant, such as gelatinized corn starch.

e Add the depressant solution to the pulp at a dosage of 300-1500 g/t of ore.[3][11]

» Condition the pulp with the depressant for 5-6 minutes.[3][12]

4. pH Adjustment:

o Measure the pH of the pulp.

o Adjust the pH to the target range of 9.5-10.5 using a suitable regulator, such as NaOH
solution.[1][10]

5. Collector Conditioning:

e Prepare a stock solution of the ether amine collector (e.g., 1% by weight in water).[10] Some
ether amines like Lilaflot 811M are dispersible rather than soluble and may require specific
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preparation methods.[13]

o Add the collector solution to the pulp at the desired dosage (e.g., 30-80 g/t).[3]
o Condition the pulp with the collector for 1-3 minutes.[3][5]

6. Flotation:

« Introduce air into the flotation cell at a controlled flow rate.

o Collect the froth, which is enriched with silica, for a predetermined time (e.g., 5 minutes) or
until the froth is no longer mineralized.[3][6]

e The remaining pulp in the cell is the iron ore concentrate.
7. Product Handling and Analysis:
« Filter, dry, and weigh both the froth product (tailings) and the concentrate.

e Analyze the feed, concentrate, and tailings for their iron and silica content to determine the
grade and recovery.

Protocol 2: Flotation of Silicate Minerals

This protocol is a general procedure for the flotation of pure silicate minerals using an ether
amine collector, often performed in micro-flotation setups.

1. Mineral Preparation:

Obtain a high-purity sample of the silicate mineral (e.g., quartz, feldspar, mica).

Grind the mineral to the desired particle size fraction for flotation.

2. Pulp Preparation:

In a micro-flotation cell (e.g., Hallimond tube), add a small, weighed amount of the mineral
sample (e.g., 1-2 g).[14][15]

Add deionized water of a known volume.
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. pH Adjustment and Reagent Conditioning:

Adjust the pH of the mineral suspension to the target value (e.g., pH 10) using HCI or NaOH.
[2]

Add the ether amine collector at the desired concentration (e.g., 5 to 140 mg/dm3).[2]
Condition the suspension for a set time (e.g., 3 minutes) with stirring.[2]
. Flotation:

Introduce a stream of purified gas (e.g., nitrogen) at a constant flow rate through the bottom
of the cell.

Allow flotation to proceed for a fixed duration (e.g., 1-3 minutes).
The floated patrticles are collected in the upper part of the cell.
. Analysis:
Separately collect, dry, and weigh the floated and non-floated fractions.

Calculate the mineral recovery as the weight percentage of the floated material relative to
the initial sample weight.

Visualizations
Experimental Workflow
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Caption: General workflow for mineral flotation using an ether amine collector.
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Caption: Adsorption of ether amine on a negatively charged quartz surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Ether Amines as
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[https://www.benchchem.com/product/b1580606#isononanamine-as-a-flotation-agent-in-
mineral-processing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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